Cas no 172586-14-0 (cis-Goniothalamicin)
cis-Goniothalamicin structure
Product Name:cis-Goniothalamicin
CAS No:172586-14-0
MF:C35H64O7
MW:596.878472328186
CID:2001037
PubChem ID:357928
Update Time:2025-04-21
cis-Goniothalamicin Chemical and Physical Properties
Names and Identifiers
-
- cis-Goniothalamicin
- 172586-14-0
- (5S)-5-Methyl-3-[(2R,8R,11R)-2,8,11-trihydroxy-11-[(2R,5S)-tetrahydro-5-[(1S)-1-hydroxypentadecyl]-2-furanyl]undecyl]-2(5H)-furanone
- 2(5H)-Furanone, 5-methyl-3-[(2R,8R,11R)-2,8,11-trihydroxy-11-[(2R,5S)-tetrahydro-5-[(1S)-1-hydroxypentadecyl]-2-furanyl]undecyl]-, (5S)-
- CHEMBL448532
- (5S)-5-methyl-3-[(2R,8R,11R)-2,8,11-trihydroxy-11-[(2R,5S)-5-[(1S)-1-hydroxypentadecyl]oxolan-2-yl]undecyl]-2,5-dihydrofuran-2-one
- Goniothalamicin, cis-
- DTXSID901102266
- XTZ3U5C99L
- NSC617594
- 2-methyl-4-[2,8,11-trihydroxy-11-[5-(1-hydroxypentadecyl)oxolan-2-yl]undecyl]-2H-furan-5-one
- NSC-617594
- Goniothalamicin
- NCI60_005295
- 113817-64-4
- CHEMBL2002469
- (+)-Longicin
- DB-085344
- 1401812-26-7
-
- Inchi： 1S/C35H64O7/c1-3-4-5-6-7-8-9-10-11-12-13-17-20-31(38)33-23-24-34(42-33)32(39)22-21-29(36)18-15-14-16-19-30(37)26-28-25-27(2)41-35(28)40/h25,27,29-34,36-39H,3-24,26H2,1-2H3
- InChI Key： NBVJDUCRUAUMAA-UHFFFAOYSA-N
- SMILES： O1C(C(CCCCCCCCCCCCCC)O)CCC1C(CCC(CCCCCC(CC1C(=O)OC(C)C=1)O)O)O
Computed Properties
- Exact Mass: 596.46520438g/mol
- Monoisotopic Mass: 596.46520438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 42
- Rotatable Bond Count: 26
- Complexity: 726
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.8
- Topological Polar Surface Area: 116Ų
cis-Goniothalamicin Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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